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Compound of Interest

Compound Name: Tripropylene

Cat. No.: B076144 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Tripropylene Glycol in a

Laboratory Setting

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the materials used in the laboratory is paramount. This guide provides a

detailed overview of the safety, handling, and toxicological properties of tripropylene glycol

(TPG), a common solvent and reagent. The information is presented in accordance with the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Chemical Identification and Properties
Tripropylene glycol is a colorless, odorless, and hygroscopic liquid.[1] It is completely soluble

in water and miscible with many organic solvents.[1][2]

Table 1: Chemical and Physical Properties of Tripropylene Glycol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076144?utm_src=pdf-interest
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.lyondellbasell.com/globalassets/lyb/our-solutions/products/documents/safety-summaries/tripropylene-glycol.pdf
https://www.lyondellbasell.com/globalassets/lyb/our-solutions/products/documents/safety-summaries/tripropylene-glycol.pdf
https://www.univarsolutions.com/tripropylene-glycol-3982000
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Name
((1-Methyl-1,2-Ethanediyl) Bis

(Oxy)) Bispropanol
[1]

CAS Number 24800-44-0 [1]

EC Number 246-466-0 [1]

Molecular Formula C9H20O4 [1][3][4]

Molecular Mass 192.3 g/mol [5]

Appearance Colorless to light yellow liquid [1][3][6]

Odor
Odorless or characteristic mild

odor
[1][2][3][6][7]

Boiling Point
Approximately 270-273 °C

(518-523.4 °F)
[1][2][3][6]

Melting/Freezing Point
< -20 °C to < -30 °C (-4 °F to

-22 °F)
[1][2][4][5]

Flash Point 141-145 °C (285-293 °F) [1][2][5][7][8][9]

Density 1.018 - 1.021 g/mL at 20-25 °C [2][6][10]

Vapor Pressure <0.01 hPa at 20 °C [11]

Water Solubility Miscible/Soluble [1][3][5][6][10][11]

Auto-ignition Temperature 232 °C (449.6 °F) [2][3][9]

Lower Explosive Limit 0.8% (est.) [6][7]

Upper Explosive Limit 5.0% (est.) [6][7]

Hazard Identification and Toxicological Data
Tripropylene glycol is not classified as hazardous under the Globally Harmonized System

(GHS).[1][12] It exhibits low acute toxicity by oral, dermal, and inhalation routes of exposure.[1]

While not irritating to the skin or respiratory tract, it may cause slight eye irritation.[1]
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Table 2: Toxicological Data for Tripropylene Glycol

Endpoint Value Species Reference

Acute Oral Toxicity

(LD50)
3 g/kg Rat [13]

Acute Dermal Toxicity

(LD50)
> 16,300 mg/kg Rabbit [13]

Skin

Corrosion/Irritation
Not irritating [1]

Eye Irritation Slightly irritating [1]

Sensitization Not sensitizing [1]

Carcinogenicity
Unlikely to cause

cancer
[14]

Mutagenicity Not genotoxic [12]

Reproductive Toxicity Not a reprotoxicant [12]

Handling, Storage, and Personal Protective
Equipment (PPE)
Proper laboratory practices are essential when handling any chemical, including tripropylene
glycol.

Storage:

Store in a cool, well-ventilated place away from ignition sources and direct sunlight.[13]

Keep containers tightly closed when not in use.[13][14]

Protect from atmospheric moisture as the substance is hygroscopic.[6][14]

Incompatible with strong acids, strong bases, and strong oxidizers.[11][13]
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Personal Protective Equipment (PPE):

The following diagram outlines the recommended personal protective equipment when working

with tripropylene glycol in a laboratory setting.

Recommended Personal Protective Equipment (PPE)

Handling Conditions

Lab Coat Chemical-Resistant Gloves
(e.g., Nitrile Rubber)

Safety Goggles or Glasses
with Side Shields

Organic Vapor Respirator
(if ventilation is inadequate or aerosols are generated)

Standard Laboratory Handling Poor Ventilation or
Aerosol Generation

Click to download full resolution via product page

Caption: Recommended PPE for handling tripropylene glycol.

First Aid Measures
In the event of exposure, follow these first aid protocols.

Exposure Type

First Aid Action

Inhalation

Move to fresh air.

Skin Contact

Rinse skin with water/shower.
Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Ingestion

Rinse mouth.
Give one or two glasses of water to drink.

Seek medical attention if symptoms occur or if you feel unwell.

Click to download full resolution via product page

Caption: First aid measures for tripropylene glycol exposure.

Spill and Fire Response
Spill Response:

In the event of a spill, follow these procedures.
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Initial Assessment

Containment & Cleanup

Disposal

Spill Occurs

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Remove all sources of ignition.

Absorb spill with inert, non-combustible material
(e.g., sand, earth).

Collect material into a suitable container for disposal.

Wash the spill site with water.

Dispose of in accordance with local/national regulations.

Click to download full resolution via product page

Caption: Workflow for responding to a tripropylene glycol spill.

Firefighting Measures:
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Tripropylene glycol is a combustible liquid.[5][6][8]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or

water spray.[7][8][13]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[13]

Special Hazards: In a fire, acrid fumes of acids and aldehydes may form.[7][8][10]

Firefighting Instructions: Use water spray to cool exposed containers.[13] Firefighters should

wear appropriate protective equipment, including respiratory protection.[13]

Experimental Protocols
While specific experimental protocols are not detailed in standard safety data sheets, the

information provided can be used to develop safe laboratory procedures.

General Protocol for Handling Tripropylene Glycol:

Preparation:

Ensure the work area is well-ventilated.

Assemble all necessary equipment and reagents.

Don appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.[5][11][13]

[15]

Dispensing:

Carefully pour the required amount of tripropylene glycol, avoiding splashing.

Keep the container closed when not in use to prevent moisture absorption.[13]

Reaction/Use:

If heating, be aware that vapors may form explosive mixtures with air.[11] Keep away from

open flames and ignition sources.[1][8]
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Avoid contact with incompatible materials such as strong oxidizing agents.[11][15]

Cleanup:

Clean any minor spills immediately with an absorbent material.

Wash hands thoroughly after handling.[14][16]

Waste Disposal:

Dispose of waste tripropylene glycol and contaminated materials in a designated, labeled

waste container in accordance with institutional and local regulations.[13]

This guide provides a comprehensive overview based on available safety data sheets for the

use of tripropylene glycol in a laboratory setting. Always refer to the specific safety data sheet

provided by the manufacturer for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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